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Compound of Interest

Compound Name: Esmolol-d7 Hydrochloride

Cat. No.: B584036

Introduction: Esmolol-d7 hydrochloride is the deuterated form of Esmolol hydrochloride, a
short-acting beta-1 adrenergic receptor antagonist. In research and development, Esmolol-d7
HCl is primarily utilized as an internal standard for the quantification of esmolol in biological
samples via mass spectrometry. Given its handling in laboratory settings, a thorough
understanding of its safety profile is paramount for researchers, scientists, and drug
development professionals.

Comprehensive safety data specific to Esmolol-d7 hydrochloride is limited. Therefore, this
guide is principally based on the safety information for its non-deuterated analogue, Esmolol
hydrochloride (CAS No: 81161-17-3), assuming a similar toxicological profile. Deuterium
labeling is generally not expected to alter the core toxicological properties of a molecule.

Hazard Identification and Classification

Esmolol hydrochloride is classified as a hazardous substance under the Globally Harmonized
System (GHS) of Classification and Labelling of Chemicals. Some suppliers classify it as

acutely toxic and a serious eye irritant.[1]

Table 1: GHS Classification for Esmolol Hydrochloride
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Hazard Class Category Hazard Statement
Acute Toxicity, Oral Category 3 H301: Toxic if swallowed[2]
o H311: Toxic in contact with
Acute Toxicity, Dermal Category 3 )
skin[2]
Acute Toxicity, Inhalation Category 3 H331: Toxic if inhaled

Serious Eye Damage/Eye
Category 2A/2

Irritation

H319: Causes serious eye
irritation[1][3][4]

Table 2: GHS Hazard and Precautionary Statements
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Type Code Statement

Toxic if swallowed, in contact
Hazard H301+H311+H331 ] ] o
with skin or if inhaled.

Causes serious eye irritation.

H319
[11[4]
Avoid breathing
Precautionary P261 dust/fume/gas/mist/vapours/sp
ray.
Wash hands thoroughly after
P264
handling.[1][4]
Wear protective
P280 gloves/protective clothing/eye

protection/face protection.[1][4]

IF SWALLOWED: Immediately
P301+P310 call a POISON CENTER or

doctor/physician.

IF ON SKIN: Wash with plenty
of water.

P302+P352

IF IN EYES: Rinse cautiously

with water for several minutes.
P305+P351+P338 Remove contact lenses, if

present and easy to do.

Continue rinsing.[1][4]

If eye irritation persists: Get
P337+P313 _ _ ,
medical advice/attention.[1]

Physical and Chemical Properties

Esmolol hydrochloride is a white to off-white crystalline powder.[5][6] It is relatively hydrophilic,
being very soluble in water and freely soluble in alcohol.[5]

Table 3: Physical and Chemical Data

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.szabo-scandic.com/media/product_data/msds/CAY/CAY-MSDS-CAY22581-10.pdf
https://file.medchemexpress.com/batch_PDF/HY-B1392/Esmolol-hydrochloride-SDS-MedChemExpress.pdf
https://www.szabo-scandic.com/media/product_data/msds/CAY/CAY-MSDS-CAY22581-10.pdf
https://file.medchemexpress.com/batch_PDF/HY-B1392/Esmolol-hydrochloride-SDS-MedChemExpress.pdf
https://www.szabo-scandic.com/media/product_data/msds/CAY/CAY-MSDS-CAY22581-10.pdf
https://file.medchemexpress.com/batch_PDF/HY-B1392/Esmolol-hydrochloride-SDS-MedChemExpress.pdf
https://www.szabo-scandic.com/media/product_data/msds/CAY/CAY-MSDS-CAY22581-10.pdf
https://file.medchemexpress.com/batch_PDF/HY-B1392/Esmolol-hydrochloride-SDS-MedChemExpress.pdf
https://www.szabo-scandic.com/media/product_data/msds/CAY/CAY-MSDS-CAY22581-10.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9449837.htm
https://datasheets.scbt.com/sc-211424.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9449837.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b584036?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Esmolol-d7 Hydrochloride Esmolol Hydrochloride
CAS Number 1346598-13-7 81161-17-3

Molecular Formula C16H18D7NO4 « HCI C16H26CINO4[4][7]
Molecular Weight 338.9 g/mol 331.83 g/mol [4][7]
Melting Point Not determined 89.0-90.6 °CJ[7]

Boiling Point Not determined Not determined

Flash Point Not applicable Not applicable[7]
Solubility in Water Not determined 12 mg/mL|[7]

Partition Coefficient (n- _
Not determined 0.42 (at pH 7.0)[5][6]
octanol/water)

Toxicological Data

The toxicological properties of Esmolol-d7 hydrochloride have not been fully investigated.
The data below is for Esmolol hydrochloride. Accidental ingestion may be damaging to the
health of an individual.[6] Side effects can include nausea, vomiting, dizziness, low blood
pressure (hypotension), and a slow heart rate (bradycardia).[6][8]

Table 4: Acute Toxicity of Esmolol Hydrochloride

Test Species Route Value Reference
LD50 Rat Intravenous 71 mg/kg [8]
LD50 Mouse Intravenous 71 mg/kg [6]
LD50 Mouse Intravenous 93 mg/kg [8]
LD50 Rabbit Intravenous 40 mg/kg [8]
LD50 Dog Intravenous 32 mg/kg [8]

Reproductive Toxicity: In animal studies, high doses of esmolol hydrochloride administered to
pregnant rats showed no signs of embryotoxicity or teratogenicity. However, in rabbits, doses
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approximately 2.7 times the maximum human maintenance dose resulted in minimal maternal
toxicity and an increase in fetal resorptions.[9]

Experimental Protocols

The safety data sheets and product information pages that cite toxicological data, such as the
LD50 values listed above, do not provide detailed experimental methodologies. These studies
are typically conducted by the manufacturer or specialized laboratories following standardized
guidelines.

For context, a general protocol for an acute intravenous toxicity study (approximating an LD50
determination) in rats is described below, based on international guidelines like those from the
OECD.[10]

General Protocol: Acute Single-Dose Intravenous Toxicity Study in Rats

» Objective: To determine the acute toxicity and estimate the median lethal dose (LD50) of a
substance after a single intravenous administration.

o Test System: Healthy, young adult Sprague Dawley rats, typically 8-12 weeks old. Animals
are randomized into treatment and control groups.[10]

e Housing and Diet: Animals are housed in controlled conditions (temperature, humidity, light
cycle) with free access to standard laboratory diet and water.

e Dose Formulation: The test substance (Esmolol hydrochloride) is dissolved in a suitable
vehicle (e.qg., sterile saline) to the desired concentrations.[10]

e Administration:
o Asingle dose is administered via intravenous injection (e.g., into the tail vein).

o The volume administered is based on the individual animal's body weight on the day of
dosing.[10]

o A control group receives the vehicle only.
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o Multiple dose groups are used with a geometric progression of doses to identify a dose
range that causes mortality.

o Observation Period: Animals are observed for a period of up to 14 days post-administration.
[10]

o Parameters Monitored:
o Mortality/Viability: Checked at least twice daily.

o Clinical Signs: Detailed observations for signs of toxicity are made shortly after dosing and
then daily. Signs may include changes in skin, fur, eyes, respiration, and behavior (e.g.,
somnolence, convulsions).[6]

o Body Weight: Measured prior to dosing and at regular intervals throughout the observation
period.

o Necropsy: All animals (including those that die during the study and those euthanized at the
end) undergo a gross necropsy to examine for any pathological changes to organs and
tissues.

o Data Analysis: The LD50 value is calculated using appropriate statistical methods (e.qg.,
Probit analysis) based on the mortality data across the different dose groups.

Mandatory Visualization

The following diagram illustrates a logical workflow for emergency response following an
accidental exposure to Esmolol-d7 hydrochloride in a laboratory setting.
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Exposure Event
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1. Move to fresh air. 1. Immediately remove contaminated clothing. 1. Immediately flush eyes with plenty of water for at least 15 minutes. 1. Do NOT induce vomiting.
2. If breathing is difficult, provide oxygen. 2. Wash skin thoroughly with soap and water. 2. Remove contact lenses if present and easy to do. 2. Rinse mouth with water.
3 3 n.

3. Seek immediate medical attention. 3. Seek medical attention if irritation persists. 3. Seek immediate medical attention. . Seek immediate medical attentio
T

|
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Caption: Emergency first aid workflow for Esmolol-d7 HCI exposure.
Safe Handling and Storage
Handling:

o Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant
gloves, safety goggles or face shield, and a lab coat.[3][7]

e Ventilation: Use in a well-ventilated area. For procedures that may generate dust, use a fume
hood or other local exhaust ventilation.[4][8]

e Hygiene: Avoid contact with skin, eyes, and clothing.[3] Wash hands thoroughly after
handling.[8] Avoid breathing in dust.

Storage:

o Temperature: Store in a cool, dry place. Recommended storage temperatures vary by
supplier, with common recommendations being refrigerated at 2-8°C[7] or at a controlled
room temperature of 20° to 25°C (68° to 77°F).[8]

o Conditions: Keep the container tightly closed and protect from freezing.[8]

e Incompatibilities: Avoid contact with strong oxidizing agents and strong acids.[3][6]
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First Aid Measures

Inhalation: Remove the victim to fresh air. If breathing is difficult or irregular, provide artificial
respiration or oxygen. Seek immediate medical attention.[1]

Skin Contact: Immediately remove any contaminated clothing. Wash the affected area
thoroughly with soap and plenty of water.[1] Seek medical attention if irritation develops or
persists.

Eye Contact: Immediately flush the eyes with large amounts of running water for at least 15
minutes, holding the eyelids open.[1][8] Remove contact lenses if it is safe to do s0.[8]
Persistent irritation requires immediate medical attention.[1][8]

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.
[4] Never give anything by mouth to an unconscious person. Call a physician or poison
control center immediately.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 10. Safety Study of Single-Dose Intravenously Administered DOTA-Siglec-9 Peptide in
Sprague Dawley Rats - PMC [pmc.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [Esmolol-d7 Hydrochloride: A Technical Safety Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b584036#esmolol-d7-hydrochloride-safety-data-sheet-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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